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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)cyclopentanone

Cat. No.: B1276667

In-Depth Technical Guide to 2-
(Trifluoroacetyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-
(Trifluoroacetyl)cyclopentanone, a fluorinated organic compound with potential applications
in chemical synthesis and drug discovery. The guide covers its commercial availability,
synthesis, and known biological context, presenting data in a structured format for easy

reference and comparison.

Commercial Availability and Suppliers

2-(Trifluoroacetyl)cyclopentanone is available from a number of chemical suppliers, primarily
for research and development purposes. The table below summarizes the available
guantitative data from a selection of suppliers. Purity levels are generally high, though pricing
and available quantities can vary. For the most current pricing and availability, direct inquiry
with the suppliers is recommended.
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) CAS Molecular ] Available ]
Supplier Purity . Price (USD)
Number Formula Quantities
$209 (59),
ChemScene 361-73-9 C7H7F302 >98% 5g, 10g
$371 (109)[1]
ACUBIOCHE Inquiry
361-73-9 C7H7Fs0:2 Custom Custom )
M required[2]
Sigma- ) ) Inquiry
] 361-73-9 C7H7F30:2 Inquiry Inquiry )
Aldrich required

Note: Prices and availability are subject to change. It is advisable to contact the suppliers
directly for the most up-to-date information.

Physicochemical Properties

Property Value

IUPAC Name 2-(2,2,2-trifluoroacetyl)cyclopentan-1-one
Molecular Weight 180.12 g/mol [1]

Appearance Inquire with supplier

Solubility Inquire with supplier

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 2-(Trifluoroacetyl)cyclopentanone is not
readily available in peer-reviewed literature, a general method for the synthesis of related
trifluoroacetylated 1,3-diketones can be adapted. This procedure involves a Claisen
condensation reaction.

General Experimental Protocol for Trifluoroacetylation of Cyclic Ketones:

This protocol is based on the synthesis of 2-trifluoroacetyl-1,3-cyclopentanedione and can be
considered a starting point for the synthesis of 2-(Trifluoroacetyl)cyclopentanone.

Materials:
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e Cyclopentanone

e Sodium methoxide

o Methyl trifluoroacetate

o Diethyl ether

e 3M Sulfuric acid

e Round bottom flask

o Magnetic stirrer

e Calcium chloride drying tube
Procedure:

o To 50 mL of diethyl ether in a round bottom flask equipped with a magnetic stirrer, slowly add
60 mmol of sodium methoxide.

e Add 1 equivalent (60 mmol) of methyl trifluoroacetate dropwise while stirring.

o After 5 minutes, add 1 equivalent (60 mmol) of cyclopentanone dropwise and stir the mixture
overnight at room temperature under a calcium chloride drying tube.

o Evaporate the resulting solution to dryness under reduced pressure.
 Dissolve the solid residue in 30 mL of 3M sulfuric acid.

e The product can then be extracted with a suitable organic solvent (e.g., diethyl ether or
dichloromethane) and purified using standard techniques such as column chromatography or
recrystallization.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of 2-(Trifluoroacetyl)cyclopentanone.

Biological Activity and Potential Applications

Specific biological activity data for 2-(Trifluoroacetyl)cyclopentanone is limited in the public
domain. However, the broader class of fluorinated ketones and related structures have
garnered significant interest in drug discovery.

The introduction of a trifluoroacetyl group can significantly alter the physicochemical properties
of a molecule, including its lipophilicity, metabolic stability, and binding affinity for biological
targets.[3] Fluorinated ketones, particularly peptidyl fluoromethyl ketones, are known to be
potent and selective inhibitors of serine and cysteine proteases.[4][5][6] These enzymes play
crucial roles in a variety of disease processes, including cancer and viral infections.[4][6]

While direct evidence is not yet available, it is plausible that 2-
(Trifluoroacetyl)cyclopentanone could be explored as a building block in the synthesis of
novel therapeutic agents targeting such enzymes. Its reactivity could be exploited to
incorporate the trifluoroacetylcyclopentanone moiety into larger molecules designed to interact
with specific biological targets.

Potential Research Directions:

Researchers and drug development professionals could consider the following avenues for
investigation:

» Screening for Enzyme Inhibition: 2-(Trifluoroacetyl)cyclopentanone could be included in
screening libraries to assess its inhibitory activity against a panel of proteases or other
enzymes.
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e Synthetic Intermediate: The compound can serve as a versatile starting material for the
synthesis of more complex molecules with potential therapeutic applications. The
trifluoroacetyl group can act as a handle for further chemical modifications.

e Structure-Activity Relationship (SAR) Studies: Incorporation of the 2-
(trifluoroacetyl)cyclopentanone scaffold into known active compounds could be explored
to understand its impact on biological activity and pharmacokinetic properties.

Hypothetical Signaling Pathway Interaction:

Given the known activity of similar compounds, a hypothetical interaction with a protease-
mediated signaling pathway can be visualized. The diagram below illustrates a generic
pathway where a protease is a key signaling component and how an inhibitor, potentially
derived from 2-(Trifluoroacetyl)cyclopentanone, might modulate its activity.
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Caption: Hypothetical inhibition of a protease-mediated signaling pathway.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(Trifluoroacetyl)cyclopentanone should be obtained
from the supplier. As with all fluorinated compounds and ketones, appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling. Work should be conducted in a well-ventilated fume hood.
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This technical guide serves as a starting point for researchers interested in 2-
(Trifluoroacetyl)cyclopentanone. Further investigation into its synthesis, reactivity, and
biological properties is warranted to fully elucidate its potential in scientific research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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